Cas no 3280-71-5 (2-amino-4-(sec-butyl)phenol)

• Product Name: 2-amino-4-(sec-butyl)phenol
• CAS No: 3280-71-5
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 917285
• PubChem ID: 100028
• Update Time: 2025-07-29

2-amino-4-(sec-butyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-sec-butylphenol
• 2-amino-4-butan-2-ylphenol
• 2-amino-4-(butan-2-yl)phenol
• 2-amino-4-(methylpropyl)phenol
• 2-Amino-4-sec-butyl-phenol
• AC1L2NVX
• AC1Q2S7T
• NSC315544
• SureCN8546420
• STK788620
• 2-amino-4-(sec-butyl)phenol
• EINECS 221-920-0
• SCHEMBL8546420
• 2-AMINO-4-SEC.-BUTYLPHENOL - 5G
• 3280-71-5
• CS-0327840
• AKOS000288790
• Phenol, 2-amino-4-sec-butyl-
• NS00048201
• NSC 315544
• NSC-315544
• XKJRYOAGNVYYIU-UHFFFAOYSA-N
• CHEMBL1340563
• AKOS024323951
• 2-Amino-4-(1-methylpropyl)phenol
• KSC-10-165
• Z57441610
• MLS000081006
• 2-azanyl-4-butan-2-yl-phenol
• TN5YFF4JQQ
• 4-sec-Butyl-2-aminophenol
• Phenol, 2-amino-4-(1-methylpropyl)-
• BDBM41221
• VS-08615
• SMR000043838
• BBL027903
• DTXSID701301472
• HMS2397C08
• cid_100028
• KUC104386N

• Inchi： 1S/C10H15NO/c1-3-7(2)8-4-5-10(12)9(11)6-8/h4-7,12H,3,11H2,1-2H3
• InChI Key： XKJRYOAGNVYYIU-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1N)C(C)CC

Computed Properties

• Exact Mass: 165.11545
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25
• LogP: 3.06910